2-Cyclopent-2-en-1-yl-1-[4-(2-hydroxyphenyl)piperazin-1-yl]ethanone

• IUPAC Name: 2-cyclopent-2-en-1-yl-1-[4-(2-hydroxyphenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C17H22N2O2/c20-16-8-4-3-7-15(16)18-9-11-19(12-10-18)17(21)13-14-5-1-2-6-14/h1,3-5,7-8,14,20H,2,6,9-13H2
• InChI Key: WYNRABLPRLZZIN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C=C1)CC(=O)N2CCN(CC2)C3=CC=CC=C3O
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol

Description

2-Cyclopent-2-en-1-yl-1-[4-(2-hydroxyphenyl)piperazin-1-yl]ethanone, also known as CP-94,253, is a compound that has been studied for its potential use in scientific research. This compound has been found to have a range of biochemical and physiological effects, and its mechanism of action has been studied extensively. In

Mechanism of Action

The mechanism of action of 2-Cyclopent-2-en-1-yl-1-[4-(2-hydroxyphenyl)piperazin-1-yl]ethanone is related to its ability to selectively bind to the dopamine D3 receptor. This receptor is a G protein-coupled receptor that is expressed in several regions of the brain, including the mesolimbic and mesocortical pathways. By binding to the dopamine D3 receptor, 2-Cyclopent-2-en-1-yl-1-[4-(2-hydroxyphenyl)piperazin-1-yl]ethanone can block the activity of dopamine, which is involved in the regulation of mood, motivation, and reward.
Biochemical and Physiological Effects:
2-Cyclopent-2-en-1-yl-1-[4-(2-hydroxyphenyl)piperazin-1-yl]ethanone has been found to have a range of biochemical and physiological effects. In addition to its ability to selectively block the dopamine D3 receptor, 2-Cyclopent-2-en-1-yl-1-[4-(2-hydroxyphenyl)piperazin-1-yl]ethanone has been found to modulate the activity of other neurotransmitter systems, including the serotonin and glutamate systems. This makes 2-Cyclopent-2-en-1-yl-1-[4-(2-hydroxyphenyl)piperazin-1-yl]ethanone a potentially useful tool for the study of the interactions between different neurotransmitter systems in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-Cyclopent-2-en-1-yl-1-[4-(2-hydroxyphenyl)piperazin-1-yl]ethanone is its selectivity for the dopamine D3 receptor. This makes it a potentially useful tool for the study of dopamine D3 receptor function and its role in neurological disorders. However, 2-Cyclopent-2-en-1-yl-1-[4-(2-hydroxyphenyl)piperazin-1-yl]ethanone also has some limitations for lab experiments. For example, its synthesis is a multistep process that requires careful attention to detail and precise control of reaction conditions. Additionally, its effects on other neurotransmitter systems may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 2-Cyclopent-2-en-1-yl-1-[4-(2-hydroxyphenyl)piperazin-1-yl]ethanone. One area of interest is the study of its potential therapeutic applications in neurological disorders. For example, 2-Cyclopent-2-en-1-yl-1-[4-(2-hydroxyphenyl)piperazin-1-yl]ethanone has been found to have antidepressant-like effects in animal models, suggesting that it may be useful in the treatment of depression. Another area of interest is the study of the interactions between different neurotransmitter systems in the brain. 2-Cyclopent-2-en-1-yl-1-[4-(2-hydroxyphenyl)piperazin-1-yl]ethanone's ability to modulate the activity of multiple neurotransmitter systems makes it a potentially useful tool for this type of research. Finally, there is interest in the development of new compounds that are similar to 2-Cyclopent-2-en-1-yl-1-[4-(2-hydroxyphenyl)piperazin-1-yl]ethanone but with improved pharmacological properties, such as increased selectivity or longer half-life.

Synthesis Methods

The synthesis of 2-Cyclopent-2-en-1-yl-1-[4-(2-hydroxyphenyl)piperazin-1-yl]ethanone involves the reaction of cyclopentadiene with maleic anhydride to form a Diels-Alder adduct. This adduct is then reacted with 4-(2-hydroxyphenyl)piperazine to form 2-Cyclopent-2-en-1-yl-1-[4-(2-hydroxyphenyl)piperazin-1-yl]ethanone. The synthesis of 2-Cyclopent-2-en-1-yl-1-[4-(2-hydroxyphenyl)piperazin-1-yl]ethanone is a multistep process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

2-Cyclopent-2-en-1-yl-1-[4-(2-hydroxyphenyl)piperazin-1-yl]ethanone has been studied for its potential use in a range of scientific research applications. One of the most promising areas of research has been in the study of the central nervous system. 2-Cyclopent-2-en-1-yl-1-[4-(2-hydroxyphenyl)piperazin-1-yl]ethanone has been found to act as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of mood, motivation, and reward. This makes 2-Cyclopent-2-en-1-yl-1-[4-(2-hydroxyphenyl)piperazin-1-yl]ethanone a potentially useful tool for the study of dopamine D3 receptor function and its role in various neurological disorders.